Cas no 2137662-57-6 (1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(propan-2-yloxy)propan-2-ol)

• Product Name: 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(propan-2-yloxy)propan-2-ol
• CAS No: 2137662-57-6
• MF: C₁₀H₁₈N₂O₄S
• MW: 262.325921535492
• CID: 5603676
• PubChem ID: 165788673
• Update Time: 2025-05-26

1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(propan-2-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(propan-2-yloxy)propan-2-ol
• EN300-1115116
• 2137662-57-6

• Inchi： 1S/C10H18N2O4S/c1-8(2)16-7-9(13)5-12-6-10(4-11-12)17(3,14)15/h4,6,8-9,13H,5,7H2,1-3H3
• InChI Key： HKYJYNIJPKMYCH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC(COC(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 262.09872823g/mol
• Monoisotopic Mass: 262.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89.8Ų

Additional information on 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(propan-2-yloxy)propan-2-ol

Compound CAS No. 2137662-57-6: 1-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)-3-(Propan-2-Yloxy)Propan-2-Ol

Compound CAS No. 2137662-57-6, also known as 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(propan-2-yloxy)propan-2-ol, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. The molecule consists of a pyrazole ring substituted with a methanesulfonyl group and a propanol moiety, making it a versatile building block for further chemical modifications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various methodologies to optimize the yield and purity of the compound, including the use of microwave-assisted synthesis and catalytic systems. These advancements have not only improved the production efficiency but also opened new avenues for exploring its applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Its ability to act as a bioisostere or a lead compound in medicinal chemistry has been extensively investigated. For instance, researchers have reported that the compound exhibits moderate inhibitory activity against certain enzymes, making it a valuable candidate for further optimization in drug development pipelines.

In terms of structural analysis, the compound's stability and reactivity are influenced by its functional groups. The methanesulfonyl group contributes to the molecule's hydrophilicity, while the propanol moiety enhances its solubility in organic solvents. These properties make it an ideal candidate for use in both aqueous and non-aqueous environments, broadening its applicability across different industries.

From an environmental standpoint, the compound's biodegradability and toxicity profiles have been assessed to ensure its safe handling and disposal. Preliminary data suggest that it exhibits low toxicity to aquatic organisms, which aligns with current regulations aimed at reducing environmental impact.

Looking ahead, ongoing research is focused on leveraging this compound's unique properties for innovative applications. Potential areas of exploration include its use as a precursor in polymer synthesis, as well as its role in developing novel materials with tailored functionalities.

In conclusion, compound CAS No. 2137662-57-6, or 1-(4-methanesulfonyl-1H-pyrazol-1-yl)-3-(propan-2-yloxy)propan-2-ol, represents a significant advancement in organic chemistry. Its versatile structure, combined with promising biological activity and favorable physical properties, positions it as a key player in future scientific endeavors across multiple disciplines.